Cas no 2187426-31-7 (N'-(2-chloroacetyl)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide)

• Product Name: N'-(2-chloroacetyl)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide
• CAS No: 2187426-31-7
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• CID: 5465608
• PubChem ID: 132398719
• Update Time: 2025-05-26

N'-(2-chloroacetyl)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-N'-(2-Chloroacetyl)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide
• N'-(2-chloroacetyl)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide
• Z3036313728
• N''-(2-chloroacetyl)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide, trans

• Inchi： 1S/C13H15ClN2O2/c1-8-2-4-9(5-3-8)10-6-11(10)13(18)16-15-12(17)7-14/h2-5,10-11H,6-7H2,1H3,(H,15,17)(H,16,18)/t10-,11+/m0/s1
• InChI Key： LNBGMCSMMHWQFN-WDEREUQCSA-N
• SMILES： ClCC(NNC([C@@H]1C[C@H]1C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 266.0822054 g/mol
• Monoisotopic Mass: 266.0822054 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.2
• Molecular Weight: 266.72

Additional information on N'-(2-chloroacetyl)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide

N'-(2-chloroacetyl)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide: A Comprehensive Overview

N'-(2-chloroacetyl)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide is a complex organic compound with the CAS number 2187426-31-7. This compound belongs to the class of hydrazides, which are derivatives of hydrazine, and it is characterized by its unique structural features and potential applications in various fields. The molecule consists of a cyclopropane ring substituted with a 4-methylphenyl group and a carbohydrazide moiety, which is further acylated with a 2-chloroacetyl group. This combination of functional groups makes it a versatile compound with interesting chemical and biological properties.

The synthesis of N'-(2-chloroacetyl)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide involves a series of carefully designed organic reactions. The starting material is typically a cyclopropane derivative, which undergoes substitution or addition reactions to introduce the 4-methylphenyl group. Subsequent steps involve the formation of the carbohydrazide moiety through condensation reactions, followed by acylation with 2-chloroacetyl chloride or its equivalent. The chloro group in the acetyl substituent plays a crucial role in modulating the reactivity and stability of the compound, making it suitable for various applications.

Recent studies have highlighted the potential of N'-(2-chloroacetyl)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide in the field of medicinal chemistry. Its unique structure allows for interactions with biological targets such as enzymes and receptors, making it a promising candidate for drug development. For instance, researchers have explored its ability to inhibit certain kinases involved in cancer cell proliferation. The chloro group in the molecule has been shown to enhance its binding affinity to these targets, potentially leading to more effective therapeutic agents.

In addition to its medicinal applications, this compound has also been investigated for its role in agrochemicals. Its ability to inhibit plant pathogens has been studied, suggesting its potential use as a fungicide or insecticide. The cyclopropane ring and the phenyl group contribute to its stability and lipophilicity, which are desirable properties for agrochemicals that need to withstand environmental conditions while maintaining efficacy.

The physical properties of N'-(2-chloroacetyl)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, the biodegradation of this compound has been studied under controlled laboratory conditions. Results indicate that it undergoes slow degradation under aerobic conditions, primarily through hydrolysis and oxidation pathways. This information is crucial for assessing its environmental impact and ensuring safe handling practices during manufacturing and application.

In conclusion, N'-(2-chloroacetyl)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide is a multifaceted compound with significant potential in both medicinal and agrochemical fields. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for researchers and industry professionals alike. Continued exploration into its properties and applications will undoubtedly yield further insights into its utility in various industries.